Cas no 1207007-34-8 (N'-{4-(benzyloxy)phenylmethyl}-N-(2,4-dimethoxyphenyl)ethanediamide)

• Product Name: N'-{4-(benzyloxy)phenylmethyl}-N-(2,4-dimethoxyphenyl)ethanediamide
• CAS No: 1207007-34-8
• MF: C₂₄H₂₄N₂O₅
• MW: 420.457766532898
• CID: 6174864
• PubChem ID: 45505123
• Update Time: 2025-10-30

N'-{4-(benzyloxy)phenylmethyl}-N-(2,4-dimethoxyphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-{4-(benzyloxy)phenylmethyl}-N-(2,4-dimethoxyphenyl)ethanediamide
• N'-{[4-(benzyloxy)phenyl]methyl}-N-(2,4-dimethoxyphenyl)ethanediamide
• VU0523707-1
• AKOS024522218
• N'-(2,4-dimethoxyphenyl)-N-[(4-phenylmethoxyphenyl)methyl]oxamide
• F5852-1788
• 1207007-34-8
• N1-(4-(benzyloxy)benzyl)-N2-(2,4-dimethoxyphenyl)oxalamide

• Inchi： 1S/C24H24N2O5/c1-29-20-12-13-21(22(14-20)30-2)26-24(28)23(27)25-15-17-8-10-19(11-9-17)31-16-18-6-4-3-5-7-18/h3-14H,15-16H2,1-2H3,(H,25,27)(H,26,28)
• InChI Key： HNFHBNICHGSCHG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)CNC(C(NC1C=CC(=CC=1OC)OC)=O)=O

Computed Properties

• Exact Mass: 420.16852187g/mol
• Monoisotopic Mass: 420.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 85.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-{4-(benzyloxy)phenylmethyl}-N-(2,4-dimethoxyphenyl)ethanediamide

Professional Introduction to N'-{4-(benzyloxy)phenylmethyl}-N-(2,4-dimethoxyphenyl)ethanediamide (CAS No: 1207007-34-8)

N'-{4-(benzyloxy)phenylmethyl}-N-(2,4-dimethoxyphenyl)ethanediamide, with the CAS number 1207007-34-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its unique structural motifs, which include aromatic rings and functional groups that are often employed in the design of bioactive molecules. The presence of both benzyloxy and 2,4-dimethoxyphenyl substituents imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex pharmaceutical agents.

The benzyloxy group is a common protective group in organic synthesis, particularly in peptide chemistry, where it is used to mask reactive hydroxyl or amine functionalities. This group can be selectively removed under mild conditions, allowing for precise control over the synthetic pathway. The incorporation of the 2,4-dimethoxyphenyl moiety enhances the lipophilicity of the molecule, which can be crucial for improving membrane permeability and oral bioavailability in drug candidates. These structural features make N'-{4-(benzyloxy)phenylmethyl}-N-(2,4-dimethoxyphenyl)ethanediamide a promising candidate for further derivatization and exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery, particularly those that can modulate biological pathways associated with inflammation and cancer. The combination of benzyloxy and 2,4-dimethoxyphenyl groups in this compound suggests potential applications in the design of small-molecule inhibitors targeting enzymes such as kinases and phosphodiesterases. These enzymes play critical roles in various cellular processes, including signal transduction and cell proliferation, making them attractive therapeutic targets.

The synthesis of N'-{4-(benzyloxy)phenylmethyl}-N-(2,4-dimethoxyphenyl)ethanediamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of palladium-catalyzed cross-coupling reactions is particularly relevant here, as these transformations are widely employed to construct complex aromatic systems. For instance, Suzuki-Miyaura coupling can be used to introduce the benzyloxy group onto the aromatic ring, while Buchwald-Hartwig amination may be employed to attach the 2,4-dimethoxyphenyl\"> moieties. These methodologies are well-documented in the literature and have been successfully applied to similar molecular architectures.

The pharmacological potential of N'-{4-(